Cas no 630083-12-4 ((5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one)

• Product Name: (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
• CAS No: 630083-12-4
• MF: C₁₃H₈N₄O₃S₂
• MW: 332.357619285584
• CID: 6602986
• PubChem ID: 5797685
• Update Time: 2025-06-27

(5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
• (5Z)-2-imino-5-[(3-nitrophenyl)methylidene]-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 2-imino-5-[(3-nitrophenyl)methylene]-3-(2-thiazolyl)-
• (Z)-2-imino-5-(3-nitrobenzylidene)-3-(thiazol-2-yl)thiazolidin-4-one
• AKOS002186987
• 630083-12-4
• F1649-0487

• Inchi： 1S/C13H8N4O3S2/c14-12-16(13-15-4-5-21-13)11(18)10(22-12)7-8-2-1-3-9(6-8)17(19)20/h1-7,14H
• InChI Key： IMKKLVYZTATYFJ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC([N+]([O-])=O)=C2)C(=O)N(C2=NC=CS2)C1=N

Computed Properties

• Exact Mass: 332.00378248g/mol
• Monoisotopic Mass: 332.00378248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 511.5±60.0 °C(Predicted)
• pka: 2.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one

Introduction to (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 630083-12-4 is a highly intriguing molecule named (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one. This intricate structure, characterized by its fused heterocyclic rings and functional groups, has garnered significant attention in the field of chemical biology due to its unique chemical properties and potential biological activities. The presence of multiple nitrogen-containing heterocycles, including a thiazole ring and a thiazolidine ring, suggests a rich interplay of electronic and steric effects that can modulate its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The structural motif of (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one aligns well with this trend, as thiazole derivatives are known for their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to more specialized functions such as enzyme inhibition and DNA intercalation. The nitrophenyl group further enhances the compound's pharmacological profile by introducing additional electronic properties that can influence its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a thiazolidine ring and a thiazole ring creates a rigid structure that can be easily modified to optimize interactions with biological targets. This flexibility has been exploited in various drug development programs, where small modifications can lead to significant changes in activity. For instance, the imino group at the 2-position provides a site for hydrogen bonding interactions, which can be crucial for binding to proteins or nucleic acids.

Recent studies have highlighted the importance of understanding the conformational dynamics of such heterocyclic compounds. Computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the preferred conformations of (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one. These studies have revealed that the nitrophenyl group and the thiazole ring adopt specific orientations that maximize their interactions with potential biological targets. This information is invaluable for designing derivatives with enhanced potency and selectivity.

The synthesis of this compound also presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed to construct the desired framework while maintaining high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to access complex heterocycles like this one with greater ease. These advancements not only facilitate research but also open up new possibilities for drug development.

In terms of biological activity, preliminary studies have shown that (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one exhibits promising properties in vitro. It has been demonstrated to interact with various enzymes and receptors, suggesting potential therapeutic applications in areas such as cancer treatment and inflammatory diseases. The nitrophenyl group plays a particularly important role in these interactions by modulating electronic effects and influencing binding affinity. Further research is needed to fully characterize its biological profile and explore its potential as a lead compound for drug development.

The integration of computational chemistry with experimental biology has become increasingly important in understanding the behavior of complex molecules like this one. High-throughput screening techniques combined with machine learning algorithms allow researchers to rapidly evaluate large libraries of compounds for their biological activity. This approach has been successfully applied to identify novel derivatives of (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one with enhanced therapeutic potential.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By leveraging structural insights gained from computational studies and experimental data from biological assays, researchers can design derivatives that are more effective and better tolerated by patients. Additionally, exploring new synthetic routes may enable the production of larger quantities of the compound for preclinical testing.

In conclusion, (5Z)-2-imino-5-(3-nitrophenyl)methylidene-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one represents an exciting example of how complex heterocyclic structures can be harnessed for therapeutic purposes. Its unique chemical properties and promising biological activities make it a valuable scaffold for drug discovery efforts. As research continues to uncover new insights into its structure-function relationships, it is likely that this compound will play an important role in the development of novel treatments for various diseases.